Cas no 92008-51-0 (6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (5S,6E,8Z,11Z,14Z,17Z)-)

• Product name: 6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (5S,6E,8Z,11Z,14Z,17Z)-
• CAS No: 92008-51-0
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• MDL: MFCD00065812
• CID: 803517
• PubChem ID: 5283193

6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (5S,6E,8Z,11Z,14Z,17Z)- Chemical and Physical Properties

Names and Identifiers

• 6,8,11,14,17-Eicosapentaenoicacid, 5-hydroxy-, (5S,6E,8Z,11Z,14Z,17Z)-
• 5(S)-HEPE
• (5S,6E,8Z,11Z,14Z,17Z)-5-hydroxyicosa-6,8,11,14,17-pentaenoic acid
• 5S-Hydroxy-6E,8Z,11Z,14Z,17Z-eicosapentaenoate
• Q63392909
• SR-01000947083-1
• 5S-HEPE
• PD021007
• 92008-51-0
• CHEBI:140934
• LMFA03070010
• 5(S)-hydroxy-6(E),8(Z),11(Z),14(Z),17(Z)-eicosapentaenoic acid
• SR-01000947083
• 5S-hydroxy-6E,8Z,11Z,14Z,17Z-eicosapentaenoic acid
• SCHEMBL16681245
• HY-113513
• 5-Hepe
• CS-0062510

• MDL： MFCD00065812
• Inchi： InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h3-4,6-7,9-10,12-14,16,19,21H,2,5,8,11,15,17-18H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-14+/t19-/m1/s1
• InChI Key： FTAGQROYQYQRHF-GHWNLOBHSA-N
• SMILES： CC/C=C\C/C=C\C/C=C\C/C=C\C=C\[C@H](CCCC(=O)O)O

Computed Properties

• Exact Mass: 318.21949481g/mol
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosapentaenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosapentaenoic acids